Cas no 18515-05-4 (Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-nitro-)

• Product name: Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-nitro-
• CAS No: 18515-05-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1379104
• PubChem ID: 59709484

Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-nitro-
• 1-(1,1-Dimethylethyl)-2-methoxy-3-nitrobenzene
• 1-(tert-Butyl)-2-methoxy-3-nitrobenzene
• 18515-05-4
• DTXSID201249207
• SCHEMBL2949659

• Inchi： InChI=1S/C11H15NO3/c1-11(2,3)8-6-5-7-9(12(13)14)10(8)15-4/h5-7H,1-4H3
• InChI Key： HFDDPCHLAKYZGV-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=C(C(=CC=C1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 52.37